Cas no 26403-72-5 (Poly(oxy-1,2-ethanediyl),a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy)-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy)-
• CAS No: 26403-72-5
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 277212
• PubChem ID: 16683
• Update Time: 2025-05-20

Poly(oxy-1,2-ethanediyl),a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy)-
• Polyethylene glycol diglycidyl ether
• 1,2-bis(oxiran-2-ylmethoxy)ethane
• ethyleneglycol bis(2,3-epoxypropyl)ether
• EO-PEG-EO
• 1,2-bis(2,3-epoxypropoxy)-ethan
• UNII-5R860RS597
• ethylene glycol bis(2,3-epoxypropyl)ether
• (chloromethyl)-oxiran reaction products with polyethylene glycol
• Ethylene diglycidyl ether
• 2,2'-(1,2-Ethanediylbis(oxymethylene))bisoxirane
• Ethylenglykoldiglycidylether
• DTXCID2024876
• Epoxide-PEG-Epoxide
• Ethylene glycol bis(glycidyl ether)
• ETHANE, 1,2-BIS(2,3-EPOXYPROPOXY)-
• NSC-54740
• CCRIS 3752
• 72207-80-8
• 2-[2-(oxiran-2-ylmethoxy)ethoxymethyl]oxirane
• D78356
• DV 1143
• Denacol EX-810
• 2-({2-[(oxiran-2-yl)methoxy]ethoxy}methyl)oxirane
• 2,2'-(Ethylenebis(oxymethylene))bisoxirane
• GLXC-26714
• 1,2-Bis(2,3-epoxypropoxy)ethane
• EPO-PEG1-EPO
• Ethane,2-bis(2,3-epoxypropoxy)-
• MFCD00005142
• NCGC00256106-01
• 5R860RS597
• NSC 54740
• 1,2:9,10-Diepoxy-4,7-dioxadecane
• FT-0626294
• CAS-2224-15-9
• Glycol diglycidyl ether
• Ethylene glycol bis(2,3-epoxypropyl) ether
• DIEPOXY PEG
• 2-{[2-(oxiran-2-ylmethoxy)ethoxy]methyl}oxirane
• Oxirane, 2,2'-(1,2-ethanediylbis(oxymethylene))bis-
• 2-{[2-(oxiran-2-ylmethoxy)-ethoxy]methyl}oxirane
• 1,2-Diglycidyloxyethane
• NS00020169
• Ethylene glycol diglycidyl ether
• 2-{[2-(oxiran-2-ylmethoxy)ethoxy]methyl}-oxirane
• Q27262769
• EINECS 218-746-2
• 2224-15-9
• EGDe
• 2-([2-(2-Oxiranylmethoxy)ethoxy]methyl)oxirane #
• NSC54740
• EX 810
• 1,2-Ethanediol diglycidyl ether
• Denacol EX 811
• 1,2-Bis(glycidyloxy)ethane
• ethyleneglycol diglycidylether
• SCHEMBL20094
• Tox21_301732
• AKOS006229848
• Diglycidylethylene glycol
• Ethylene glycol diglycidyl ether(egdge)
• VS-08555
• Denacol EX 811 (Salt/Mix)
• CHEMBL3182506
• A852252
• 26403-72-5
• 5-17-03-00022 (Beilstein Handbook Reference)
• Oxirane, 2,2'-[1,2-ethanediylbis(oxymethylene)]bis-
• BRN 0110424
• 2,2'-(1,2-ETHANEDIYLBIS(OXYMETHYLENE))BIS(OXIRANE)
• Bis(1,2-epoxypropylether)ethanediol
• F77846
• DTXSID4044876
• Ethylenglykoldiglycidylether [Czech]
• Oxirane,2'-[1,2-ethanediylbis(oxymethylene)]bis-
• STL337062
• SR-EG
• BBL027499
• 2,2'-[ethane-1,2-diylbis(oxymethanediyl)]dioxirane
• Poly(oxy-1,2-ethanediyl), a-(oxiranylmethyl)-w-(oxiranylmethoxy)-
• DB-045852

• Inchi： 1S/C8H14O4/c1(9-3-7-5-11-7)2-10-4-8-6-12-8/h7-8H,1-6H2
• InChI Key： AOBIOSPNXBMOAT-UHFFFAOYSA-N
• SMILES： O1CC1COCCOCC1CO1

Computed Properties

• Exact Mass: 174.089
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 43.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.14 g/mL at 25 °C(lit.)
• Boiling Point: 112℃ (4.5 mmHg)
• Flash Point: 387 °F
• Refractive Index: n20/D 1.47
• PSA: 43.52000
• LogP: -0.18280
• Solubility: Not available

Poly(oxy-1,2-ethanediyl),a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy)- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Poly(oxy-1,2-ethanediyl),a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy)-

Poly(oxy-1,2-ethanediyl), a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy) - A Comprehensive Overview

The compound with CAS No. 26403-72-5, commonly referred to as Poly(oxy-1,2-ethanediyl), a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy), is a specialized polymer that has garnered significant attention in the fields of materials science and chemical engineering. This polymer is characterized by its unique structure, which incorporates epoxide groups at both terminal ends of the polyethylene glycol (PEG) backbone. The presence of these epoxide functionalities introduces versatile reactivity, making this compound a valuable building block for advanced materials and bioconjugates.

Poly(oxy-1,2-ethanediyl), also known as polyethylene glycol (PEG), is a well-established polymer known for its biocompatibility and hydrophilic properties. The modification of PEG with epoxide groups at both ends significantly expands its application potential. Epoxides are highly reactive due to their three-membered cyclic ether structure, enabling them to undergo various nucleophilic opening reactions. This reactivity makes a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy) derivatives ideal for applications such as drug delivery systems, tissue engineering scaffolds, and surface modification of medical devices.

Recent advancements in polymer chemistry have led to the development of novel synthetic routes for this compound. Traditionally, the synthesis involves the reaction of PEG diol with epichlorohydrin in the presence of a base catalyst. However, researchers have explored more efficient methods, including microwave-assisted synthesis and catalytic systems that enhance reaction selectivity. These innovations have not only improved the yield but also reduced the production time, making large-scale manufacturing more feasible.

The unique combination of PEG's hydrophilic nature and the reactivity of epoxide groups has opened new avenues in biomedical applications. For instance, a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy) PEG derivatives have been employed as crosslinking agents in hydrogel formulations. These hydrogels exhibit excellent mechanical properties and can be tailored for specific applications such as drug delivery and cell encapsulation. Additionally, the epoxide groups can be functionalized with bioactive molecules like antibiotics or growth factors, creating multifunctional materials with therapeutic potential.

In the context of material science, this compound has been utilized to modify surfaces for enhanced adhesion properties. The epoxide groups can react with amino or hydroxyl functionalities on substrates, forming strong covalent bonds. This property is particularly useful in the development of coatings for medical devices, where adhesion and biocompatibility are critical factors. Recent studies have demonstrated that these coatings can reduce protein fouling and bacterial adhesion, thereby improving device performance and longevity.

Another emerging application of Poly(oxy-1,2-ethanediyl), a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy) is in the field of nanotechnology. Researchers have exploited its reactivity to synthesize PEG-based nanoparticles with tailored surface chemistries. These nanoparticles are being investigated for their potential in targeted drug delivery systems, where controlled release mechanisms are essential for therapeutic efficacy. The ability to functionalize the epoxide groups with targeting ligands or imaging agents further enhances their utility in diagnostic and therapeutic applications.

From an environmental perspective, there is growing interest in developing sustainable polymer systems. The use of a-(2-oxiranylmethyl)-w-(2-oxiranylmethoxy) derivatives in eco-friendly materials is an area that warrants further exploration. For instance, these polymers could be employed in biodegradable packaging or water treatment membranes due to their inherent stability and reactivity. Recent research has focused on optimizing their degradation profiles under controlled environmental conditions to minimize ecological impact.

In conclusion, Poly(oxy-1,2-ethanediyl), a-(2-oxiranylmethyl)-w-(2 oxiranylmethoxy) represents a versatile platform for advancing materials science and biomedical engineering. Its unique combination of hydrophilic properties and reactive epoxide functionalities continues to drive innovation across diverse application domains. As research progresses, we can expect even more sophisticated applications that leverage the full potential of this remarkable polymer.